Cas no 1260879-01-3 (4-Oxazolecarboxylic acid, 5-amino-, ethyl ester)

• Product Name: 4-Oxazolecarboxylic acid, 5-amino-, ethyl ester
• CAS No: 1260879-01-3
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 6066930
• PubChem ID: 53418359
• Update Time: 2025-10-28

4-Oxazolecarboxylic acid, 5-amino-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-amino-, ethyl ester
• 1260879-01-3
• ethyl 5-amino-1,3-oxazole-4-carboxylate
• EN300-6843334
• ETHYL 5-AMINOOXAZOLE-4-CARBOXYLATE
• AT34145

• Inchi： 1S/C6H8N2O3/c1-2-10-6(9)4-5(7)11-3-8-4/h3H,2,7H2,1H3
• InChI Key： XZZZMNWQXZRTRO-UHFFFAOYSA-N
• SMILES： O1C(N)=C(C(OCC)=O)N=C1

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Boiling Point: 269.7±20.0 °C(Predicted)
• pka: 0.78±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles